Cas no 1342376-64-0 (2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol)

• Product Name: 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol
• CAS No: 1342376-64-0
• MF: C₉H₂₂N₂O
• MW: 174.283782482147
• CID: 6061906
• PubChem ID: 64796080
• Update Time: 2025-05-30

2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol
• 1-Butanol, 2-amino-2-methyl-4-[methyl(1-methylethyl)amino]-
• 2-Amino-4-(isopropyl(methyl)amino)-2-methylbutan-1-ol
• 1342376-64-0
• AKOS014124911
• CS-0354556
• EN300-1869974
• 2-amino-2-methyl-4-[methyl(propan-2-yl)amino]butan-1-ol

• Inchi： 1S/C9H22N2O/c1-8(2)11(4)6-5-9(3,10)7-12/h8,12H,5-7,10H2,1-4H3
• InChI Key： MGRZJKKHVFLZMP-UHFFFAOYSA-N
• SMILES： C(O)C(N)(C)CCN(C)C(C)C

Computed Properties

• Exact Mass: 174.173213330g/mol
• Monoisotopic Mass: 174.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 0.937±0.06 g/cm3(Predicted)
• Boiling Point: 269.5±25.0 °C(Predicted)
• pka: 12.82±0.20(Predicted)

Additional information on 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol

2-Amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol (CAS No. 1342376-64-0): A Comprehensive Overview

2-Amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol (CAS No. 1342376-64-0) is a specialized organic compound with a unique molecular structure that has garnered attention in various research and industrial applications. This compound, characterized by its branched-chain amino alcohol functionality, is increasingly being studied for its potential in pharmaceutical intermediates, agrochemical formulations, and specialty chemical synthesis.

The molecular structure of 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol features both primary and secondary amine groups along with a hydroxyl group, making it a versatile building block in organic synthesis. Researchers are particularly interested in its stereochemistry and potential as a chiral auxiliary in asymmetric synthesis, which aligns with current trends in green chemistry and sustainable pharmaceutical production.

Recent studies have explored the physicochemical properties of 1342376-64-0, including its solubility profile, stability under various conditions, and potential for derivatization. These investigations are crucial as the chemical industry moves toward more environmentally friendly processes. The compound's balanced hydrophilic-lipophilic properties make it particularly interesting for formulation scientists working on novel delivery systems.

In pharmaceutical research, 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol derivatives are being examined for their potential biological activities. While not a drug substance itself, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its structural features are particularly relevant to current drug discovery efforts targeting neurological and metabolic disorders, areas of significant unmet medical need.

The synthesis and applications of CAS 1342376-64-0 have become topics of interest in academic circles, with several recent publications describing improved synthetic routes and purification methods. These advancements are particularly important given the growing demand for high-purity specialty chemicals in both research and industrial settings. The compound's stability profile makes it suitable for various storage and transportation conditions.

From a commercial perspective, the global market for 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol has shown steady growth, driven by increasing R&D investments in specialty chemicals. Suppliers and manufacturers are focusing on developing scalable production processes to meet the rising demand from pharmaceutical and agrochemical sectors. Quality control standards for this compound have become more stringent, reflecting its importance in critical applications.

Analytical characterization of 1342376-64-0 typically involves advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are essential for ensuring batch-to-batch consistency and verifying the compound's identity and purity. Recent advancements in analytical technology have enabled more precise quantification of impurities and stereochemical composition.

Environmental and safety considerations for 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol handling have been thoroughly documented in material safety data sheets. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. The compound's environmental fate and biodegradation pathways are subjects of ongoing research in green chemistry initiatives.

The future outlook for CAS 1342376-64-0 appears promising, with potential applications emerging in materials science and nanotechnology. Researchers are investigating its use as a building block for functional polymers and surface modification agents. These developments align with current industry trends toward smart materials and advanced functional coatings.

For researchers and industry professionals seeking detailed technical information about 2-amino-2-methyl-4-methyl(propan-2-yl)aminobutan-1-ol, comprehensive analytical data and spectral references are increasingly available through specialized chemical databases and literature sources. The compound's growing importance in synthetic chemistry ensures continued interest and investigation in the coming years.